Cas no 1806473-71-1 (2-Bromomethyl-5-cyano-4-iodo-1H-benzimidazole)

• Product Name: 2-Bromomethyl-5-cyano-4-iodo-1H-benzimidazole
• CAS No: 1806473-71-1
• MF: C₉H₅BrIN₃
• MW: 361.964572668076
• CID: 4824052
• Update Time: 2025-06-10

2-Bromomethyl-5-cyano-4-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-5-cyano-4-iodo-1H-benzimidazole

• Inchi： 1S/C9H5BrIN3/c10-3-7-13-6-2-1-5(4-12)8(11)9(6)14-7/h1-2H,3H2,(H,13,14)
• InChI Key： HTDRMIDMAFCEAN-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC2=C1N=C(CBr)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 2.4
• Topological Polar Surface Area: 52.5

Additional information on 2-Bromomethyl-5-cyano-4-iodo-1H-benzimidazole

Recent Advances in the Study of 2-Bromomethyl-5-cyano-4-iodo-1H-benzimidazole (CAS: 1806473-71-1)

The compound 2-Bromomethyl-5-cyano-4-iodo-1H-benzimidazole (CAS: 1806473-71-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest studies involving this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

Recent literature indicates that 2-Bromomethyl-5-cyano-4-iodo-1H-benzimidazole serves as a key intermediate in the synthesis of novel benzimidazole derivatives, which are known for their broad-spectrum pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a multi-step reaction pathway, achieving high yield and purity. The researchers emphasized its role in the development of kinase inhibitors, particularly targeting cancer-related pathways.

In addition to its synthetic utility, 2-Bromomethyl-5-cyano-4-iodo-1H-benzimidazole has shown promising biological activities. A recent in vitro study revealed its potent inhibitory effects against several cancer cell lines, including breast and lung cancer. The compound's mechanism of action appears to involve the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. These findings suggest its potential as a lead compound for anticancer drug development.

Further investigations have explored the compound's interactions with various biological targets. Molecular docking studies have identified strong binding affinities with key enzymes involved in inflammatory pathways, such as COX-2 and TNF-α. This has opened new avenues for its application in the treatment of inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Despite its promising potential, challenges remain in the optimization of 2-Bromomethyl-5-cyano-4-iodo-1H-benzimidazole for clinical use. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Recent advancements in computational chemistry and high-throughput screening are expected to accelerate the optimization process.

In conclusion, 2-Bromomethyl-5-cyano-4-iodo-1H-benzimidazole (CAS: 1806473-71-1) represents a valuable scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research is focused on elucidating its full pharmacological potential and overcoming existing challenges to facilitate its transition from bench to bedside. This compound exemplifies the intersection of chemical synthesis and biological innovation, underscoring its importance in modern drug discovery.